Cas no 5076-10-8 (2,5-Furandimethanol, diacetate)

• Product Name: 2,5-Furandimethanol, diacetate
• CAS No: 5076-10-8
• MF: C₁₀H₁₂O₅
• MW: 212.199283599854
• MDL: MFCD00185434
• CID: 364107
• PubChem ID: 4077187
• Update Time: 2025-04-19

2,5-Furandimethanol, diacetate Chemical and Physical Properties

Names and Identifiers

• 2,5-Furandimethanol, diacetate
• [5-(acetyloxymethyl)furan-2-yl]methyl acetate
• Furan-2,5-diylbis(methylene) diacetate
• CHEBI:217784
• SCHEMBL2541634
• 5076-10-8
• {5-[(acetyloxy)methyl]-2-furyl}methyl acetate
• CHEMBL510422
• AKOS024325282
• {5-[(acetyloxy)methyl]furan-2-yl}methyl acetate
• R10065
• MFCD00185434
• 2,5-bis(hydroxymethyl)furan diacetate
• 2,5-Bis(acetoxymethyl)furan
• BAMF
• [5-(acetyloxymethyl)uran-2-yl]methyl acetate
• AS-63379
• ACETIC ACID 5-ACETOXYMETHYL-FURAN-2-YLMETHYL ESTER
• 25-Bis(hydroxymethyl)furan diacetic acid
• {5-[(acetyloxy)methyl]furan-2-yl}methyl acetic acid
• 2,5-Bis(hydroxymethyl)furan diacetic acid
• (5-((acetyloxy)methyl)furan-2-yl)methyl acetic acid
• (5-(acetyloxymethyl)furan-2-yl)methyl acetate
• 25-Bis(hydroxymethyl)furan diacetate

• MDL： MFCD00185434
• Inchi： 1S/C10H12O5/c1-7(11)13-5-9-3-4-10(15-9)6-14-8(2)12/h3-4H,5-6H2,1-2H3
• InChI Key： UQYIJQXDRBKHBG-UHFFFAOYSA-N
• SMILES： O1C(COC(C)=O)=CC=C1COC(C)=O

Computed Properties

• Exact Mass: 248.09000
• Monoisotopic Mass: 212.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• PSA: 128.20000
• LogP: 0.44600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives